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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Fluoropyridin-4-ol is a fluorinated pyridine derivative recognized primarily for its role as a

versatile intermediate in the synthesis of complex organic molecules. While direct and

extensive biological activity data for 2-Fluoropyridin-4-ol is not prominently available in current

scientific literature, its utility in the creation of agrochemicals, specifically herbicides and

horticultural fungicides, points to its potential as a scaffold for biologically active compounds.

This technical guide provides a comprehensive overview of the known chemical and physical

properties of 2-Fluoropyridin-4-ol, its synthetic applications, and extrapolates potential areas

of biological relevance based on its structural characteristics. Due to the limited public data on

its specific biological activities, this document will focus on its established role as a chemical

building block and highlight the need for further investigation into its pharmacological potential.

Chemical and Physical Properties
A summary of the key physicochemical properties of 2-Fluoropyridin-4-ol is presented in

Table 1. This data is essential for its application in synthetic chemistry, providing insights into its

solubility, stability, and handling requirements.
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Property Value Reference

CAS Number 22282-69-5 [1][2]

Molecular Formula C₅H₄FNO [2]

Molecular Weight 113.09 g/mol [2][3]

Melting Point 146-149 °C [3]

Appearance
Off-white crystalline powder

(typical)

Purity ≥98% (commercially available) [3]

Synonyms 2-Fluoro-4-hydroxypyridine [1]

Table 1: Physicochemical Properties of 2-Fluoropyridin-4-ol

Role in Organic Synthesis
2-Fluoropyridin-4-ol is a valuable precursor in multi-step organic syntheses. The presence of

a fluorine atom at the 2-position and a hydroxyl group at the 4-position of the pyridine ring

offers multiple reactive sites for functionalization. It is particularly noted for its application in the

synthesis of herbicides and horticultural fungicides[1].

The general workflow for utilizing 2-Fluoropyridin-4-ol as a synthetic intermediate is depicted

in the following diagram. This process typically involves the initial procurement or synthesis of

2-Fluoropyridin-4-ol, followed by a series of chemical modifications to build a more complex

target molecule with desired biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8447982.htm
https://www.pharmaffiliates.com/en/parentapi/miscellaneous-impurities?page=168
https://www.pharmaffiliates.com/en/parentapi/miscellaneous-impurities?page=168
https://www.pharmaffiliates.com/en/parentapi/miscellaneous-impurities?page=168
https://www.alfa-chemistry.com/organo-fluoro-chem/product/fluoro-hydroxypyridine-cas-22282-69-5-466825.html
https://www.alfa-chemistry.com/organo-fluoro-chem/product/fluoro-hydroxypyridine-cas-22282-69-5-466825.html
https://www.alfa-chemistry.com/organo-fluoro-chem/product/fluoro-hydroxypyridine-cas-22282-69-5-466825.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8447982.htm
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8447982.htm
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.benchchem.com/product/b1303124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Precursor Availability

Phase 2: Core Modification

Phase 3: Derivatization and Final Product

Starting Materials

Synthesis of
2-Fluoropyridin-4-ol

Chemical Synthesis

2-Fluoropyridin-4-ol
(Intermediate)

Functionalization Reactions
(e.g., Etherification, Nucleophilic Substitution)

Introduction of
Pharmacophores/Bioactive Moieties

Final Product
(e.g., Herbicide, Fungicide)

Click to download full resolution via product page

Caption: Synthetic workflow utilizing 2-Fluoropyridin-4-ol as a key intermediate.
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Potential Biological Activities: An Extrapolation
While direct experimental evidence for the biological activities of 2-Fluoropyridin-4-ol is
scarce, its structural motifs are present in molecules with known pharmacological effects. The

fluoropyridine scaffold is a common feature in many active pharmaceutical ingredients (APIs)

and agrochemicals. Fluorine substitution can significantly alter the pharmacokinetic and

pharmacodynamic properties of a molecule, often leading to increased metabolic stability and

binding affinity.

Given its use in developing fungicides and herbicides, it is plausible that 2-Fluoropyridin-4-ol
or its close derivatives could exhibit inhibitory activity against essential enzymes or pathways in

fungi and plants. Further research is warranted to explore these potential activities. A logical

progression for investigating the biological potential of this compound is outlined below.
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Caption: Proposed workflow for the biological evaluation of 2-Fluoropyridin-4-ol.
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Experimental Protocols
Due to the absence of published studies detailing the specific biological activities of 2-
Fluoropyridin-4-ol, this guide cannot provide established experimental protocols for its

biological evaluation. However, researchers interested in investigating this compound could

adapt standard protocols for assessing antifungal, herbicidal, or other potential activities based

on the outcomes of initial in silico predictions.

For example, to evaluate its potential as a fungicide, one might employ the following general

protocol:

Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

Preparation of Fungal Inoculum: A standardized suspension of a relevant fungal species

(e.g., Candida albicans, Aspergillus fumigatus) is prepared in a suitable culture medium

(e.g., RPMI-1640).

Compound Preparation: A stock solution of 2-Fluoropyridin-4-ol is prepared in a suitable

solvent (e.g., DMSO) and then serially diluted in the culture medium in a 96-well microtiter

plate.

Inoculation: The fungal inoculum is added to each well of the microtiter plate containing the

serially diluted compound.

Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for a specified

period (e.g., 24-48 hours).

Data Analysis: The minimum inhibitory concentration (MIC) is determined as the lowest

concentration of the compound that visibly inhibits fungal growth. This can be assessed

visually or by measuring absorbance using a microplate reader.

Conclusion and Future Directions
2-Fluoropyridin-4-ol is a chemical entity with established utility as a synthetic intermediate in

the agrochemical industry. While its own biological activity profile remains largely unexplored,

its structural features suggest that it could serve as a valuable starting point for the

development of novel bioactive compounds. Future research should focus on a systematic
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evaluation of its potential pharmacological and toxicological properties, beginning with

computational screening followed by targeted in vitro and in vivo studies. Such investigations

could unveil new applications for this versatile fluorinated pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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